(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2-methoxybenzoate
• InChI: InChI=1S/C21H14O6/c1-24-17-7-3-2-6-16(17)21(23)26-14-8-9-15-18(12-14)27-19(20(15)22)11-13-5-4-10-25-13/h2-12H,1H3/b19-11-
• InChI Key: SZDFYNLSXNIHTE-ODLFYWEKSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3
• Isomeric SMILES: COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3
• Molecular Formula: C21H14O6
• Molecular Weight: 362.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential properties that could be useful in a variety of research areas.

Scientific Research Applications

Synthesis and Material Applications

• Bio-based Benzoxazines : Fully bio-based benzoxazine monomers derived from guaiacol, furfurylamine, and stearylamine have been synthesized and studied for their copolymerization properties. These studies highlight the potential for creating new materials with enhanced thermal properties and increased cross-linking density, beneficial for various industrial applications (Wang et al., 2012).

Chemical Synthesis and Reactivity

• Dibenzofuran Carboxaldehydes Synthesis : Research on the synthesis and NMR spectral assignments of isomeric dibenzofuran carboxaldehydes demonstrates the complexity and versatility of furan derivatives in chemical synthesis. These findings can contribute to the development of novel synthetic routes and compounds in organic chemistry (Yempala & Cassels, 2017).

Pharmacological Applications

• Anticancer and Antiangiogenic Activity : Novel 3-arylaminobenzofuran derivatives have shown significant in vitro and in vivo anticancer and antiangiogenic activity, targeting the colchicine site on tubulin. These studies offer insights into the design of new therapeutic agents with potential cancer treatment applications (Romagnoli et al., 2015).

Novel Compounds with Potential Inhibitory Activity

• Angiogenesis Inhibitors : The synthesis of benzofuran derivatives as potential inhibitors of angiogenesis presents a promising avenue for developing new therapeutic agents aimed at controlling tumor growth and metastasis (Braud et al., 2003).